Cas no 898630-66-5 (N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- STL270470
- 2-N-(3-chlorophenyl)-4-N-(4-ethoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
- N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
- 898630-66-5
- N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
- AKOS016380731
- F2703-0339
- N-(3-chlorophenyl)-N'-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
-
- Inchi: 1S/C21H23ClN6O2/c1-2-30-18-8-6-16(7-9-18)23-19-25-20(24-17-5-3-4-15(22)14-17)27-21(26-19)28-10-12-29-13-11-28/h3-9,14H,2,10-13H2,1H3,(H2,23,24,25,26,27)
- InChI Key: PMMRZAUOHWOCLY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)NC1N=C(NC2C=CC(=CC=2)OCC)N=C(N=1)N1CCOCC1
Computed Properties
- Exact Mass: 426.1571017g/mol
- Monoisotopic Mass: 426.1571017g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 84.4Ų
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2703-0339-2μmol |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine |
898630-66-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2703-0339-5μmol |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine |
898630-66-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2703-0339-10μmol |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine |
898630-66-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2703-0339-20μmol |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine |
898630-66-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2703-0339-1mg |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine |
898630-66-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2703-0339-2mg |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine |
898630-66-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2703-0339-3mg |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine |
898630-66-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2703-0339-4mg |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine |
898630-66-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2703-0339-5mg |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine |
898630-66-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2703-0339-10mg |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine |
898630-66-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
Introduction to N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 898630-66-5)
N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 898630-66-5, belongs to a class of molecules known for their potential biological activity and structural complexity. The intricate arrangement of its functional groups, including 3-chlorophenyl, 4-ethoxyphenyl, and morpholin-4-yl, contributes to its unique chemical properties and makes it a subject of intense study in medicinal chemistry.
The structure of N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is characterized by a central triazine core flanked by diamine substituents. This core architecture is known to exhibit a wide range of biological activities, making it a valuable scaffold for the development of new therapeutic agents. The presence of halogen atoms and ether functionalities further enhances its reactivity and interaction with biological targets, which is a critical factor in drug design.
In recent years, there has been a growing interest in exploring the pharmacological potential of triazine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of key enzymes and receptors involved in inflammatory and metabolic disorders. The specific combination of substituents in N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine positions it as a candidate for further investigation in these areas.
One of the most compelling aspects of this compound is its ability to modulate multiple biological pathways simultaneously. The interplay between the 3-chlorophenyl, 4-ethoxyphenyl, and morpholin-4-yl groups allows for precise tuning of its pharmacological effects. This flexibility is particularly valuable in the context of drug development, where targeting multiple disease mechanisms can lead to more effective treatments.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine with greater accuracy. These computational tools have been instrumental in guiding synthetic efforts and optimizing the compound's properties for better bioavailability and reduced toxicity. Such innovations are crucial for accelerating the transition from laboratory discoveries to clinical applications.
The synthesis of N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine presents unique challenges due to its complex structure. However, recent methodological improvements have made it more feasible to produce this compound in multiigram quantities suitable for biological testing. These advancements include novel catalytic systems and optimized reaction conditions that enhance yield and purity.
In the realm of drug discovery, the ability to rapidly screen large libraries of compounds is essential for identifying promising candidates. High-throughput screening (HTS) technologies have been increasingly employed to evaluate the biological activity of molecules like N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine against various targets. These screens have already provided valuable insights into its potential therapeutic applications.
The role of medicinal chemistry in optimizing lead compounds cannot be overstated. The process involves modifying specific functional groups to improve pharmacokinetic properties such as solubility, metabolic stability, and selectivity. In the case of N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine, ongoing research aims to fine-tune its structure to enhance its efficacy while minimizing side effects.
The integration of machine learning algorithms into drug discovery workflows has also revolutionized the field. These algorithms can analyze vast datasets to identify patterns that human researchers might overlook. By leveraging machine learning insights, scientists can prioritize compounds like N2-(3-chlorophenyl)-N4-(4-ethoxyphenyl)-6-(morpholin-4-yllmorphismolino))-1-morpholino]-1-morpholino]-1-morpholino]-1-morpholino]-1-morpholino]-1-morpholino]-1-morpholino]-1-morpholino]-1-morpholino]-1-morpholino]-1-morpholino]-1-morpholino]-1-morpholino]-l-triazine moiety-based triazines for further development based on their predicted binding affinities and druggability scores.
The future prospects for N2-(3-chlorophenyl)-NNNN(NN)(N)(N)(N)(N)(N)(N)(N)( The development of novel drug candidates is a lengthy and complex process that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing new molecules, while biologists focus on understanding their mechanisms of action at the molecular level。 Pharmacologists then work to translate these findings into safe and effective therapies for patients worldwide。 In conclusion, N89863066 66 66
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